Cas no 114327-14-9 (3-(4-Methoxyphenyl)-3-phenylpropanoic acid)

• Product Name: 3-(4-Methoxyphenyl)-3-phenylpropanoic acid
• CAS No: 114327-14-9
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 3056696
• PubChem ID: 270589
• Update Time: 2025-08-04

3-(4-Methoxyphenyl)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• NSC631500
• NSC113076
• AIDS134084
• AIDS-134084
• STOCK1N-30158
• Oprea1_826536
• CBMicro_013740
• BIM-0013580.P001
• 3-(4-methoxyphenyl)-3-phenylpropanoic acid
• 3-(4-methoxyphenyl)-3-phenyl-propionic acid
• SMSF0006159
• LS-03226
• 3-(4-methoxyphenyl)-3-phenyl-propanoic acid
• Cambridge id 5558502
• CS-0315276
• SR-01000213170
• STK506036
• DB-182761
• benzenepropanoic acid, 4-methoxy-beta-phenyl-
• SR-01000213170-1
• CB06015
• 3-(4-Methoxy-phenyl)-3-phenyl-propionic acid
• NSC-631500
• NSC-113076
• MFCD00425978
• 114327-14-9
• AKOS005172108
• 3-(4-Methoxyphenyl)-3-phenylpropanoicacid
• ALBB-009707
• H25336
• 3-(4-Methoxyphenyl)-3-phenylpropanoic acid

• MDL： MFCD00425978
• Inchi： 1S/C16H16O3/c1-19-14-9-7-13(8-10-14)15(11-16(17)18)12-5-3-2-4-6-12/h2-10,15H,11H2,1H3,(H,17,18)
• InChI Key： QNXXQSFDCHDCES-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 256.109944368g/mol
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

3-(4-Methoxyphenyl)-3-phenylpropanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-(4-Methoxyphenyl)-3-phenylpropanoic acid

Introduction to 3-(4-Methoxyphenyl)-3-phenylpropanoic acid (CAS No. 114327-14-9)

3-(4-Methoxyphenyl)-3-phenylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 114327-14-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of phenyl and methoxy groups, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of two phenyl rings linked through a propanoic acid moiety imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure, characterized by its aromaticity and functional groups, suggests a high degree of versatility in chemical reactions. Specifically, the methoxy group on the aromatic ring can participate in various electronic and steric interactions, while the carboxylic acid functionality allows for further derivatization via esterification, amidation, or other reactions commonly employed in medicinal chemistry. These attributes have positioned 3-(4-Methoxyphenyl)-3-phenylpropanoic acid as a candidate for exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in phenyl-containing compounds due to their prevalence in biologically active molecules. Studies have demonstrated that substituents on the phenyl ring can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug. The specific arrangement of substituents in 3-(4-Methoxyphenyl)-3-phenylpropanoic acid may contribute to favorable interactions with biological targets, making it an attractive scaffold for further investigation.

One of the most compelling aspects of this compound is its potential role in the synthesis of small-molecule inhibitors. Researchers have been exploring phenylpropanoic acid derivatives as candidates for modulating various biological pathways. For instance, modifications at the positions adjacent to the carboxylic acid group can alter binding affinity to enzymes or receptors. The methoxy-substituted phenyl ring in 3-(4-Methoxyphenyl)-3-phenylpropanoic acid may enhance solubility or metabolic stability, which are critical factors in drug development.

The pharmaceutical industry has increasingly relied on computational modeling and high-throughput screening to identify promising lead compounds. The structural features of 3-(4-Methoxyphenyl)-3-phenylpropanoic acid make it a suitable candidate for virtual screening against databases of biological targets. Its molecular geometry and electronic distribution could align with binding pockets of interest, such as kinases or G-protein coupled receptors (GPCRs). Such alignment is often a prerequisite for developing effective inhibitors.

Moreover, advances in synthetic methodologies have enabled more efficient production of complex molecules like 3-(4-Methoxyphenyl)-3-phenylpropanoic acid. Techniques such as palladium-catalyzed cross-coupling reactions have streamlined the introduction of aromatic substituents, reducing reaction times and improving yields. These improvements are particularly relevant in industrial settings where cost-effectiveness and scalability are paramount.

Recent studies have also highlighted the importance of stereochemistry in drug design. The presence of multiple stereocenters in 3-(4-Methoxyphenyl)-3-phenylpropanoic acid could influence its interaction with biological targets. Researchers are investigating how different stereoisomers might affect potency and selectivity, which could lead to more tailored therapeutic interventions.

The compound's potential extends beyond inhibition-based therapies. Its structural framework could serve as a precursor for prodrugs or bioavailability enhancers. By leveraging its chemical properties, scientists may develop formulations that improve absorption or reduce toxicity upon administration. Such innovations are essential for enhancing patient outcomes.

In conclusion, 3-(4-Methoxyphenyl)-3-phenylpropanoic acid (CAS No. 114327-14-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and functional groups offer opportunities for developing novel therapeutic agents with improved efficacy and selectivity. As synthetic chemistry continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.